Cas no 1361924-90-4 (3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid)

• Product Name: 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid
• CAS No: 1361924-90-4
• MF: C₁₅H₉Cl₂FO₂
• MW: 311.135165929794
• CID: 5000144
• Update Time: 2025-06-10

3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid

• Inchi： 1S/C15H9Cl2FO2/c16-11-2-1-3-12(17)15(11)10-4-6-13(18)9(8-10)5-7-14(19)20/h1-8H,(H,19,20)/b7-5+
• InChI Key： HMGXJYJRIGHQEA-FNORWQNLSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(/C=C/C(=O)O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid

Comprehensive Overview of 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid (CAS No. 1361924-90-4)

3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid (CAS No. 1361924-90-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This acrylic acid derivative features a biphenyl backbone substituted with chlorine and fluorine atoms, which contribute to its unique chemical properties. Researchers are particularly interested in its potential applications as a building block for drug discovery and material science due to its structural versatility.

The compound's molecular structure includes a dichloro-fluoro-biphenyl moiety, which enhances its stability and reactivity in synthetic pathways. Its CAS number 1361924-90-4 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. Recent studies highlight its role in developing targeted therapies, especially in the context of small-molecule inhibitors for enzymatic processes.

In the context of green chemistry, 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid has been explored for its potential in sustainable synthesis. The integration of halogenated aromatic systems aligns with trends toward eco-friendly intermediates, addressing growing consumer demand for environmentally responsible products. This aligns with frequent search queries like "sustainable chemical synthesis" and "green pharmaceuticals," reflecting broader industry shifts.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this compound's purity and structural integrity. Its logP value and solubility profile are frequently discussed in forums, as these parameters influence its applicability in formulation development. The compound's thermal stability also makes it suitable for high-temperature reactions, a feature valued in industrial-scale production.

From a commercial perspective, CAS 1361924-90-4 is often sourced for custom synthesis projects, with suppliers emphasizing its high purity grades. Regulatory frameworks like REACH and FDA guidelines govern its use, ensuring safety in downstream applications. FAQs such as "Where to buy 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid?" or "How to store halogenated biphenyl derivatives?" underscore practical user concerns.

Emerging research suggests potential cross-disciplinary applications, including organic electronics and photocatalysis. The compound's conjugated double bond system enables π-electron delocalization, a property exploited in optoelectronic materials. Such innovations resonate with trending topics like "next-gen materials for renewable energy," positioning this chemical as a subject of future breakthroughs.

In summary, 3-(2',6'-Dichloro-4-fluoro-biphenyl-3-yl)-acrylic acid represents a nexus of academic and industrial interest, bridging gaps between medicinal chemistry, environmental science, and advanced materials. Its CAS registry number 1361924-90-4 ensures precise identification, while ongoing studies continue to expand its utility across cutting-edge fields.